Cas no 921777-59-5 (N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide)

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide is a specialized thiazole derivative with a cyclopropanecarboxamide moiety, designed for applications in medicinal chemistry and agrochemical research. Its unique structure, featuring a 2,4-dimethylphenyl carbamoylmethyl group, enhances binding affinity and selectivity toward biological targets. The compound exhibits favorable physicochemical properties, including stability under standard conditions and moderate solubility in organic solvents, facilitating further derivatization or formulation. Its structural complexity allows for potential interactions with enzymes or receptors, making it a valuable intermediate in the development of novel therapeutics or crop protection agents. The presence of the cyclopropyl ring may contribute to metabolic stability, improving its utility in drug discovery pipelines.
N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide structure
921777-59-5 structure
Product Name:N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
CAS No:921777-59-5
MF:C17H19N3O2S
MW:329.416662454605
CID:6566155
Update Time:2025-06-12

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide
    • N-[4-[2-(2,4-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
    • 4-Thiazoleacetamide, 2-[(cyclopropylcarbonyl)amino]-N-(2,4-dimethylphenyl)-
    • Inchi: 1S/C17H19N3O2S/c1-10-3-6-14(11(2)7-10)19-15(21)8-13-9-23-17(18-13)20-16(22)12-4-5-12/h3,6-7,9,12H,4-5,8H2,1-2H3,(H,19,21)(H,18,20,22)
    • InChI Key: MBEHXVCRQDWMRS-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NC2=CC=C(C)C=C2C)=O)N=C1NC(C1CC1)=O

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide Pricemore >>

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Additional information on N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921777-59-5)

N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921777-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. Its molecular structure combines a cyclopropanecarboxamide moiety with a thiazole ring, linked via a carbamoylmethyl group to a 2,4-dimethylphenyl substituent. This intricate architecture makes it a promising candidate for further exploration in drug discovery and material science.

One of the most frequently searched questions in the context of thiazole-based compounds is their role in targeted therapies and enzyme inhibition. Researchers are particularly interested in how N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide interacts with biological systems, especially its potential as a kinase inhibitor or receptor modulator. Recent studies have highlighted the importance of small-molecule inhibitors in treating chronic diseases, and this compound's structural complexity positions it as a viable subject for such investigations. Additionally, its lipophilicity and hydrogen-bonding capacity are critical factors influencing its bioavailability, a topic often queried in pharmacokinetic studies.

From a synthetic chemistry perspective, the preparation of N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide involves multi-step reactions, including amide coupling and cyclization techniques. These methods are frequently discussed in academic forums and industrial research, as they align with the growing demand for green chemistry and sustainable synthesis. The compound's CAS No. 921777-59-5 serves as a unique identifier in chemical databases, facilitating its retrieval in patent literature and scientific publications. Its inclusion in high-throughput screening libraries further underscores its relevance in modern drug development pipelines.

Another trending topic in the scientific community is the application of computational chemistry to predict the properties of novel compounds. N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide has been the subject of molecular docking simulations to evaluate its binding affinity with various protein targets. Such in silico analyses are invaluable for reducing experimental costs and accelerating the discovery of lead compounds. Moreover, the compound's structural analogs are often explored for their structure-activity relationships (SAR), a key focus area for medicinal chemists.

In the agrochemical sector, thiazole derivatives like N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide are investigated for their potential as pesticides or herbicides. The compound's ability to interfere with plant metabolic pathways could offer new solutions for crop protection, a pressing concern given the global emphasis on food security. Environmental scientists also examine its degradation products to assess ecological safety, a subject increasingly queried in regulatory compliance discussions.

To summarize, N-(4-{(2,4-dimethylphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)cyclopropanecarboxamide (CAS No. 921777-59-5) represents a versatile compound with broad implications across multiple scientific disciplines. Its molecular design, biological activity, and synthetic accessibility make it a focal point for ongoing research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.

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